Cas no 1233077-33-2 ((6-Chloro-3-iodo-pyridin-2-yl)-methanol)

(6-Chloro-3-iodo-pyridin-2-yl)-methanol structure
1233077-33-2 structure
Product Name:(6-Chloro-3-iodo-pyridin-2-yl)-methanol
CAS No:1233077-33-2
MF:C6H5ClINO
MW:269.467472791672
CID:6636192
PubChem ID:90001797
Update Time:2024-01-16

(6-Chloro-3-iodo-pyridin-2-yl)-methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Chloro-3-iodo-pyridin-2-yl)-methanol
    • 2-Pyridinemethanol, 6-chloro-3-iodo-
    • 1233077-33-2
    • SCHEMBL15516339
    • OFVYBQRQABEZFM-UHFFFAOYSA-N
    • (6-Chloro-3-iodopyridin-2-yl)methanol
    • Inchi: 1S/C6H5ClINO/c7-6-2-1-4(8)5(3-10)9-6/h1-2,10H,3H2
    • InChI Key: OFVYBQRQABEZFM-UHFFFAOYSA-N
    • SMILES: C1(CO)=NC(Cl)=CC=C1I

Computed Properties

  • Exact Mass: 268.91044g/mol
  • Monoisotopic Mass: 268.91044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Density: 2.064±0.06 g/cm3(Predicted)
  • Boiling Point: 333.4±37.0 °C(Predicted)
  • pka: 12.45±0.10(Predicted)
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